Cas no 1337880-79-1 (3-aminoisoquinoline-6-carboxylic Acid)

• Product Name: 3-aminoisoquinoline-6-carboxylic Acid
• CAS No: 1337880-79-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1233667
• PubChem ID: 67491595
• Update Time: 2025-04-20

3-aminoisoquinoline-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-aminoisoquinoline-6-carboxylic Acid
• 3-amino-6-Isoquinolinecarboxylic acid
• SCHEMBL2671581
• 1337880-79-1
• AS-38808
• CS-0334425
• DB-348102
• DTXSID90737378
• MFCD22380192
• QFLMVHHJMPJLKY-UHFFFAOYSA-N
• ZB0476
• 3-AMINOISOQUINOLINE-6-CARBOXYLICACID
• AKOS024128237

• MDL： MFCD22380192
• Inchi： 1S/C10H8N2O2/c11-9-4-8-3-6(10(13)14)1-2-7(8)5-12-9/h1-5H,(H2,11,12)(H,13,14)
• InChI Key： QFLMVHHJMPJLKY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=NC(=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives